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Compound of Interest |

Compound Name: Azido-PEG13-acid

Cat. No.: B11935907

Get Quote

\ J

Disclaimer: A specific Safety Data Sheet (SDS) for Azido-PEG13-acid was not located during
the literature search. The following guide is compiled from safety data for analogous azide-
containing compounds and general safety protocols for handling organic azides. Researchers
must consult their institution's safety office and perform a thorough risk assessment before
working with this compound.

This technical guide provides a comprehensive overview of the safety considerations and
handling precautions for Azido-PEG13-acid, a polyethylene glycol (PEG)-based linker
molecule utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACSs) and other
bioconjugates.[1] Due to the presence of the azide functional group, this compound presents
potential hazards that necessitate strict adherence to safety protocols. This document is
intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

While specific data for Azido-PEG13-acid is not readily available, the properties of similar
azide-containing PEG compounds can provide valuable insight. The following table
summarizes representative data.
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Property Representative Data Source
Molecular Formula C29H57N3015 [2]
Molecular Weight 687.77 g/mol [2]
Appearance Solid [3]

Recommended: -20°C for

long-term storage (months to
Storage Temperature

years); 0-4°C for short-term

(days to weeks).[4]

Data not available for Azido-

PEG13-acid. Generally, PEG
Solubility compounds exhibit good

solubility in water and many

organic solvents.

Stable under recommended
Stability storage conditions. Avoid heat,

light, pressure, and shock.

Hazard Identification and Safety Precautions

The primary hazards associated with Azido-PEG13-acid stem from the azide functional group.
Organic azides can be energetic and potentially explosive, especially when subjected to heat,
shock, or friction. They are also acutely toxic.

Hazard Summary:
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GHS Classification

Hazard Description (Typical for Organic
Azides)
Can decompose explosively
when heated or subjected to Not explicitly classified for this
Explosivity shock. The risk increases with compound, but handle as

a higher nitrogen-to-carbon

ratio.

potentially explosive.

Acute Toxicity

May be harmful if swallowed,
inhaled, or absorbed through
the skin. Azides can have

similar toxic effects to cyanide.

Acute Toxicity, Oral (Category
4), H302: Harmful if swallowed.

Skin Irritation

May cause skin irritation.

Skin Irritation (Category 2),

H315: Causes skin irritation.

Eye Irritation

May cause serious eye

irritation.

Eye Irritation (Category 2),
H319: Causes serious eye

irritation.

Respiratory Irritation

May cause respiratory irritation
upon inhalation of dust or

aerosols.

Specific target organ toxicity —
single exposure (Category 3),
H335: May cause respiratory

irritation.

Personal Protective Equipment (PPE):

A comprehensive set of PPE must be worn at all times when handling Azido-PEG13-acid:

o Eye Protection: Safety goggles with side-shields or a face shield.

» Hand Protection: Chemically resistant gloves (e.g., nitrile).

» Body Protection: A lab coat is mandatory. For larger quantities or procedures with a higher

risk of splashing, an impervious apron is recommended.
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» Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood, to
avoid inhalation of dust or aerosols.

Handling and Storage

Strict protocols must be followed for the safe handling and storage of Azido-PEG13-acid to
mitigate the associated risks.

Handling:

All work with Azido-PEG13-acid should be conducted in a properly functioning chemical
fume hood.

o Use a blast shield, especially when heating the compound or performing reactions at a larger
scale.

e Avoid contact with skin, eyes, and clothing.

» Do not use metal spatulas or other metal utensils to handle the compound, as this can lead
to the formation of highly explosive heavy metal azides. Use plastic or ceramic spatulas.

» Avoid grinding or subjecting the solid material to friction or shock.
o Keep away from sources of ignition.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended long-term storage temperature is -20°C.

Store away from incompatible materials, including strong acids, strong oxidizing agents, and
heavy metals.

Protect from light.

First Aid Measures
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In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Remove contaminated clothing and wash the
) affected area with soap and water for at least 15
Skin Contact ) ] S
minutes. Seek medical attention if irritation

persists.

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation . o . i .
artificial respiration. Seek immediate medical
attention.

_ Do NOT induce vomiting. Wash out the mouth

Ingestion

with water. Seek immediate medical attention.

Disposal Considerations

Azide-containing waste is considered hazardous and must be disposed of according to
institutional and national guidelines.

Waste Collection: Collect all azide-containing waste in a dedicated, clearly labeled, and
sealed container.

* Incompatible Wastes: Do NOT mix azide waste with acidic waste, as this can generate highly
toxic and explosive hydrazoic acid. Also, avoid mixing with heavy metal waste.

o Decontamination: For dilute solutions (typically <5%), chemical deactivation can be
performed by trained personnel in a controlled environment. A common method involves
treatment with nitrous acid.

» Professional Disposal: For solid waste and concentrated solutions, disposal through a
licensed hazardous waste disposal company is mandatory.
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Experimental Protocols and Workflows

The following diagrams illustrate key workflows for the safe handling of Azido-PEG13-acid.

Don appropriate PPE
(Goggles, Lab Coat, Gloves)

'

Prepare work area in a
chemical fume hood

:

Set up blast shield

Prepiration

Weigh Azido-PEG13-acid
using a plastic spatula

:

Dissolve in appropriate solvent

'

Perform reaction behind blast shield

Handling

Quench reaction if necessary

'

Collect all azide waste in a
dedicated, labeled container

'

Decontaminate glassware

l

Dispose of waste through
EH&S or licensed contractor

Cleanup and Disposal

Figure 1: General Handling Workflow for Azido-PEG13-acid
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Figure 1. General Handling Workflow for Azido-PEG13-acid

Evacuate immediate area

l

Notify supervisor and EH&S

Is the spill small and
can be handled safely?

Wear appropriate PPE Wait for emergency response

'

Cover with absorbent material

i

Carefully collect material
into a labeled waste container

'

Decontaminate the area

Cleanup (Trained Personnel Only)

Figure 2: Emergency Response for Azido-PEG13-acid Spill
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Figure 2: Emergency Response for Azido-PEG13-acid Spill

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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